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Compound of Interest

Compound Name: TCV-309 chloride

Cat. No.: B1139345 Get Quote

TCV-309 Chloride Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the storage and handling of TCV-309 chloride.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for TCV-309 chloride powder?

A: TCV-309 chloride powder should be stored at 2-8°C in a desiccated environment.[1]

Q2: What is the shelf life of TCV-309 chloride?

A: The shelf life of TCV-309 chloride is 1095 days when stored under the recommended

conditions.[1]

Q3: How should I prepare solutions of TCV-309 chloride?

A: TCV-309 chloride is soluble in DMSO at a concentration of ≥ 6.3 mg/mL (10.00 mM).[1] For

solution preparation, it is recommended to use anhydrous DMSO. Prepare solutions fresh for

each experiment. If storage of a stock solution is necessary, aliquot it into small, single-use

vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Q4: What personal protective equipment (PPE) is required when handling TCV-309 chloride?
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A: When handling TCV-309 chloride, it is important to wear appropriate personal protective

equipment, including safety glasses, gloves, and a lab coat.[1][2] Work should be conducted in

a well-ventilated area or a chemical fume hood.

Q5: What are the known hazards associated with TCV-309 chloride?

A: TCV-309 chloride has the following hazard statements: H302 (Harmful if swallowed), H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).
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Issue Possible Cause Recommended Solution

Compound will not fully

dissolve in DMSO.
The concentration is too high.

Ensure the concentration does

not exceed 6.3 mg/mL. Gentle

warming and vortexing may aid

dissolution.

The compound may have

degraded due to improper

storage.

Verify that the compound has

been stored at 2-8°C and

desiccated. If degradation is

suspected, use a fresh vial.

Inconsistent experimental

results.

Improper storage of stock

solutions.

Aliquot stock solutions into

single-use vials to avoid

repeated freeze-thaw cycles,

which can degrade the

compound.

Contamination of the

compound or solvent.

Use fresh, anhydrous grade

DMSO for solution preparation.

Ensure all labware is clean

and dry.

Precipitate forms in the stock

solution upon freezing.

The concentration is too high

for stable storage at low

temperatures.

Try preparing a slightly more

dilute stock solution for frozen

storage. Before use, ensure

the solution is completely

thawed and vortexed to

redissolve any precipitate.

Quantitative Data Summary
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Property Value Source

Storage Temperature 2-8°C

Storage Conditions Desiccated

Shelf Life 1095 days

Solubility in DMSO ≥ 6.3 mg/mL (10.00 mM)

Molecular Weight 629.97 g/mol

Purity ≥95.0%

CAS Number 121494-09-5

Experimental Protocols
Protocol 1: Preparation of a 10 mM TCV-309 Chloride Stock Solution in DMSO

Acclimatization: Allow the vial of TCV-309 chloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of TCV-309 chloride
powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve a

final concentration of 10 mM (6.3 mg/mL). For example, to prepare 1 mL of a 10 mM stock

solution, add 1 mL of DMSO to 6.3 mg of TCV-309 chloride.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) may be used to aid dissolution if necessary.

Storage: If not for immediate use, aliquot the stock solution into small, single-use, light-

protected vials and store at -20°C or -80°C.
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Caption: Experimental workflow for the preparation and handling of TCV-309 chloride
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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